Ti3C2Tx MXene-embedded MnO2-based hydrophilic electrospun carbon nanofibers as a freestanding electrode for supercapacitors†
Chemical Communications Pub Date: 2023-11-06 DOI: 10.1039/D3CC03925K
Abstract
Herein, MnO2 nanoflowers are electrodeposited on a self-supported and electroconductive electrode in which 2D Ti3C2Tx nanosheets are encased in carbon nanofibers (MnO2@Ti3C2Tx/CNFs). This improves the conductivity and hydrophilicity of the MnO2 composite electrode. The asymmetric supercapacitor shows a high energy density of 46.4 W h kg−1 and a power density of 4 kW kg−1.
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